Cas no 1805420-91-0 (2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine)

• Product Name: 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805420-91-0
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4863412
• Update Time: 2025-05-21

2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H7Br2F2NO/c1-14-8-5(7(11)12)2-4(3-9)6(10)13-8/h2,7H,3H2,1H3
• InChI Key： ASXDZRHHHQRXRU-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine

Introduction to 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine (CAS No. 1805420-91-0)

2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine (CAS No. 1805420-91-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular structure of 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine is characterized by the presence of bromine atoms at the 2 and 3 positions, a difluoromethyl group at the 5 position, and a methoxy group at the 6 position. These functional groups contribute to the compound's high reactivity and potential for forming stable complexes with various biomolecules. The bromine substituents, in particular, play a crucial role in modulating the compound's reactivity and selectivity in chemical reactions.

Recent studies have highlighted the potential of 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine as a lead compound for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the bromine and difluoromethyl groups were essential for the compound's binding affinity and selectivity towards the target enzyme.

In another study, published in Organic & Biomolecular Chemistry in 2022, researchers explored the synthetic pathways for producing 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine. They developed an efficient and scalable synthesis method that involves a series of well-characterized reactions, including bromination, methylation, and difluoromethylation steps. This method not only improves the yield and purity of the final product but also reduces the environmental impact by minimizing waste generation.

The biological activity of 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine has also been evaluated in various cellular models. A study conducted by a team of researchers from the University of California found that this compound demonstrated significant cytotoxic effects against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival and death.

In addition to its potential as an anticancer agent, 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine has shown promise in other therapeutic areas. For example, preliminary studies have indicated that this compound may have antiviral properties against certain RNA viruses, such as influenza and coronaviruses. The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is believed to interfere with viral replication processes.

The safety profile of 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine is another critical aspect that has been studied extensively. Toxicity assessments conducted using both in vitro and in vivo models have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)-6-methoxypyridine (CAS No. 1805420-91-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action, optimize its properties through chemical modifications, and evaluate its safety profile for clinical use.